Cas no 107473-34-7 (2-(4-propylphenyl)ethan-1-ol)

• Product Name: 2-(4-propylphenyl)ethan-1-ol
• CAS No: 107473-34-7
• MF: C₁₁H₁₆O
• MW: 164.244143486023
• MDL: MFCD06201149
• CID: 2871455
• PubChem ID: 2760476
• Update Time: 2025-06-14

2-(4-propylphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 4-N-PROPYLPHENETHYL ALCOHOL
• 2-(4-propylphenyl)ethan-1-ol
• EN300-1637654
• SCHEMBL7643947
• COXVVRAGVZOPFK-UHFFFAOYSA-N
• CS-0297259
• 4-propylphenethyl alcohol
• 107473-34-7
• p-propyl-2-phenylethan-1-ol
• AKOS012096899

• MDL： MFCD06201149
• Inchi： 1S/C11H16O/c1-2-3-10-4-6-11(7-5-10)8-9-12/h4-7,12H,2-3,8-9H2,1H3
• InChI Key： COXVVRAGVZOPFK-UHFFFAOYSA-N
• SMILES： OCCC1C=CC(=CC=1)CCC

Computed Properties

• Exact Mass: 164.120115130g/mol
• Monoisotopic Mass: 164.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 2-(4-propylphenyl)ethan-1-ol

Comprehensive Analysis of 2-(4-propylphenyl)ethan-1-ol (CAS No. 107473-34-7): Properties, Applications, and Industry Insights

2-(4-propylphenyl)ethan-1-ol (CAS No. 107473-34-7) is a specialized organic compound with a growing presence in fragrance, pharmaceutical, and fine chemical industries. This aromatic alcohol, characterized by its propylphenyl backbone and hydroxyl functional group, has garnered attention for its versatile applications. Researchers and manufacturers are increasingly exploring its potential due to its unique structural properties, which enable it to act as a precursor or intermediate in synthetic pathways.

The compound’s molecular structure, featuring a phenyl ring substituted with a propyl group and an ethanol side chain, contributes to its moderate polarity and solubility in organic solvents. These traits make it valuable for formulations requiring controlled hydrophobicity, such as in perfumery or cosmetic additives. Recent studies highlight its role in enhancing scent longevity, a key demand in luxury fragrances—a trending topic among consumers seeking sustainable yet long-lasting products.

In the pharmaceutical sector, 2-(4-propylphenyl)ethan-1-ol is investigated for its potential as a building block in drug synthesis. Its structure aligns with motifs found in bioactive molecules, particularly those targeting neurological and anti-inflammatory pathways. This aligns with current industry focus on central nervous system (CNS) drug development, a frequently searched topic in scientific databases. However, rigorous safety assessments are essential, as with any synthetic intermediate.

From an industrial perspective, the compound’s synthesis often involves Grignard reactions or catalytic hydrogenation, methods widely discussed in green chemistry forums. Sustainability-driven innovations, such as solvent-free protocols or biocatalysis, are reshaping production workflows—a hotspot for R&D teams aiming to reduce environmental footprints. Notably, CAS No. 107473-34-7 is sometimes referenced in patents related to flavor enhancers, linking it to the booming plant-based food additive market.

Analytical characterization of 2-(4-propylphenyl)ethan-1-ol typically employs GC-MS, NMR, and HPLC, techniques central to quality control in chemical manufacturing. Discussions on analytical method validation for such compounds frequently appear in regulatory compliance forums, reflecting industry emphasis on reproducibility. Additionally, its stability under varying pH and temperature conditions is a recurring subject in formulation science communities.

Market trends indicate rising demand for high-purity aromatic alcohols, driven by niche applications in electronic materials and specialty coatings. While not a household name, CAS No. 107473-34-7 exemplifies how tailored molecules support technological advancements. For instance, its derivatives may contribute to OLED materials—a trending search term tied to next-gen displays.

In conclusion, 2-(4-propylphenyl)ethan-1-ol exemplifies the intersection of chemistry and innovation. Its multifaceted roles—from fragrance fixation to pharmaceutical intermediates—underscore the importance of structural precision in modern chemistry. As industries prioritize sustainability and functionality, compounds like this will remain pivotal in addressing complex material challenges.